1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile

• Molecular Formula: C17H12N4O2S
• Molecular Weight: 336.4 g/mol
• IUPAC Name: (2Z)-N-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-1,3-benzothiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C17H12N4O2S/c18-10-13(17-19-12-3-1-2-4-16(12)24-17)21-20-11-5-6-14-15(9-11)23-8-7-22-14/h1-6,9,20H,7-8H2/b21-13-
• InChI Key: LBKVCGXORWYEJZ-BKUYFWCQSA-N
• Isomeric SMILES: C1COC2=C(O1)C=CC(=C2)N/N=C(/C#N)\C3=NC4=CC=CC=C4S3
• SMILES: C1COC2=C(O1)C=CC(=C2)NN=C(C#N)C3=NC4=CC=CC=C4S3

Description

1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile, also known as BTA, is a heterocyclic compound that has gained significant attention in scientific research due to its unique properties. This compound has been synthesized using various methods and has shown potential in several applications, including medicinal chemistry, material science, and environmental science.

Mechanism of Action

The mechanism of action of 1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins that are essential for cell growth and survival. 1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile has a low toxicity profile and does not cause significant adverse effects on normal cells. It has been shown to be well-tolerated in animal studies and has a favorable pharmacokinetic profile. 1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile has also been shown to have antioxidant properties and can scavenge free radicals, which are implicated in several diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile is its ease of synthesis and purification. It is also relatively inexpensive compared to other compounds used in medicinal chemistry. However, one of the limitations of 1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile is its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the research and development of 1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile. One potential area of research is the synthesis of 1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile derivatives with improved solubility and bioavailability. Another area of research is the development of 1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile-based therapeutics for the treatment of infectious diseases. Additionally, 1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile can be used as a starting material for the synthesis of novel materials with unique properties, such as conducting polymers and luminescent materials.
Conclusion:
In conclusion, 1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile is a promising compound with several potential applications in scientific research. Its ease of synthesis, low toxicity profile, and unique properties make it an attractive compound for medicinal chemistry, material science, and environmental science. Further research is needed to fully understand its mechanism of action and to develop new applications for this compound.

Synthesis Methods

The synthesis of 1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile involves the condensation reaction between 2,3-dihydro-1,4-benzodioxin-6-carbohydrazide and 2-aminothiophenol in the presence of acetic acid. The reaction proceeds under reflux conditions and yields a yellow crystalline product that is purified using recrystallization techniques.

Scientific Research Applications

1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results in inhibiting the growth of cancer cells and has been used as a starting material for the synthesis of various anticancer agents. 1,3-Benzothiazol-2-yl(2,3-dihydro-1,4-benzodioxin-6-ylhydrazono)acetonitrile has also been studied for its antibacterial and antifungal properties and has shown potential as a therapeutic agent for treating infectious diseases.